Cas no 1243283-71-7 (4-Cyano-3-hydroxybenzamide)
4-Cyano-3-hydroxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-CYANO-3-HYDROXYBENZAMIDE
- MB26792
- 4-Cyano-3-hydroxybenzamide
-
- Inchi: 1S/C8H6N2O2/c9-4-6-2-1-5(8(10)12)3-7(6)11/h1-3,11H,(H2,10,12)
- InChI Key: OKCONSSGWSGZSC-UHFFFAOYSA-N
- SMILES: OC1=C(C#N)C=CC(C(N)=O)=C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 231
- XLogP3: 0.7
- Topological Polar Surface Area: 87.1
4-Cyano-3-hydroxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001953-250mg |
4-Cyano-3-hydroxybenzamide |
1243283-71-7 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A015001953-500mg |
4-Cyano-3-hydroxybenzamide |
1243283-71-7 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A015001953-1g |
4-Cyano-3-hydroxybenzamide |
1243283-71-7 | 97% | 1g |
$1475.10 | 2023-09-03 |
4-Cyano-3-hydroxybenzamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-Cyano-3-hydroxybenzamide
Recent Advances in the Study of 4-Cyano-3-hydroxybenzamide (CAS: 1243283-71-7) and Its Applications in Chemical Biology and Medicine
4-Cyano-3-hydroxybenzamide (CAS: 1243283-71-7) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its cyano and hydroxy functional groups, has been investigated for its role as a versatile scaffold in drug discovery and as a modulator of various biological pathways. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its therapeutic potential.
One of the key areas of research involving 4-Cyano-3-hydroxybenzamide is its role as an inhibitor of specific enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against PARP (Poly ADP-ribose polymerase) enzymes, which are critical targets in cancer therapy. The study highlighted the compound's ability to selectively bind to the active site of PARP-1, thereby inducing synthetic lethality in BRCA-deficient cancer cells. These findings suggest that 4-Cyano-3-hydroxybenzamide derivatives could serve as promising candidates for the development of next-generation PARP inhibitors.
In addition to its potential in oncology, 4-Cyano-3-hydroxybenzamide has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that this compound can modulate the NF-κB signaling pathway, a central regulator of inflammatory responses. The study utilized in vitro and in vivo models to demonstrate that 4-Cyano-3-hydroxybenzamide reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the phosphorylation of IκBα. These results indicate its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Another notable application of 4-Cyano-3-hydroxybenzamide is in the field of chemical biology, where it has been employed as a molecular probe to study protein-protein interactions. A 2022 paper in ACS Chemical Biology described the use of this compound as a photoaffinity labeling agent to identify novel binding partners of a poorly characterized protein involved in cellular stress responses. The study leveraged the compound's cyano group for covalent attachment to target proteins, enabling the identification of previously unknown interactors through mass spectrometry analysis.
Despite these promising findings, challenges remain in the development of 4-Cyano-3-hydroxybenzamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Recent advances in computational chemistry and structure-activity relationship (SAR) modeling have provided valuable insights into optimizing the compound's properties, as evidenced by a 2023 study in the Journal of Chemical Information and Modeling.
In conclusion, 4-Cyano-3-hydroxybenzamide (CAS: 1243283-71-7) represents a multifaceted compound with significant potential in chemical biology and medicine. Its applications range from cancer therapy and anti-inflammatory treatments to chemical probe development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic utility, making it a compound of enduring interest in the scientific community.
1243283-71-7 (4-Cyano-3-hydroxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)